Cas no 403-56-5 (3-(2-chloro-1,1,2-trifluoroethoxy)aniline)

3-(2-Chloro-1,1,2-trifluoroethoxy)aniline is a fluorinated aromatic amine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its key structural features include a chloro-trifluoroethoxy substituent, which enhances electron-withdrawing properties and may improve metabolic stability in bioactive compounds. The aniline moiety provides a reactive site for further functionalization, making it a versatile intermediate in heterocyclic and fine chemical synthesis. This compound’s fluorine content could contribute to increased lipophilicity, potentially improving membrane permeability in drug candidates. Careful handling is advised due to the reactive amine group and halogenated components. Its precise physicochemical properties should be verified for specific applications.
3-(2-chloro-1,1,2-trifluoroethoxy)aniline structure
403-56-5 structure
Product Name:3-(2-chloro-1,1,2-trifluoroethoxy)aniline
CAS No:403-56-5
MF:C8H7ClF3NO
MW:225.59549164772
MDL:MFCD30082973
CID:1515156
PubChem ID:13228497
Update Time:2025-06-08

3-(2-chloro-1,1,2-trifluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-(2-chloro-1,1,2-trifluoroethoxy)-
    • 3-(2-chloro-1,1,2-trifluoroethoxy)aniline
    • 3-(2-Chloro-1,1,2-trifluoroethoxy)benzenamine
    • 3-(1,1,2-Trifluoro-2-chloroethoxy)aniline
    • MFCD30082973
    • G57939
    • SCHEMBL11687452
    • DTXSID701252495
    • 3-(1',1',2'-trifluoro-2'-chloroethoxy)-aniline
    • EN300-9059714
    • 403-56-5
    • MDL： MFCD30082973
    • Inchi： 1S/C8H7ClF3NO/c9-7(10)8(11,12)14-6-3-1-2-5(13)4-6/h1-4,7H,13H2
    • InChI Key： LIDVHPSQLBRYGM-UHFFFAOYSA-N
    • SMILES： ClC(C(OC1C=CC=C(C=1)N)(F)F)F

Computed Properties

  • Exact Mass: 225.01691
  • Monoisotopic Mass: 225.0168260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25

3-(2-chloro-1,1,2-trifluoroethoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB275317-1 g
3-(1,1,2-Trifluoro-2-chloroethoxy)aniline; .
 403-56-5
1g
 €690.00 2022-09-01
Enamine
EN300-9059714-0.05g
3-(2-chloro-1,1,2-trifluoroethoxy)aniline
 403-56-5 95.0%
0.05g
 $135.0 2025-03-21
Enamine
EN300-9059714-0.1g
3-(2-chloro-1,1,2-trifluoroethoxy)aniline
 403-56-5 95.0%
0.1g
 $202.0 2025-03-21
Enamine
EN300-9059714-0.25g
3-(2-chloro-1,1,2-trifluoroethoxy)aniline
 403-56-5 95.0%
0.25g
 $289.0 2025-03-21
Enamine
EN300-9059714-0.5g
3-(2-chloro-1,1,2-trifluoroethoxy)aniline
 403-56-5 95.0%
0.5g
 $480.0 2025-03-21
Enamine
EN300-9059714-1.0g
3-(2-chloro-1,1,2-trifluoroethoxy)aniline
 403-56-5 95.0%
1.0g
 $614.0 2025-03-21
Enamine
EN300-9059714-2.5g
3-(2-chloro-1,1,2-trifluoroethoxy)aniline
 403-56-5 95.0%
2.5g
 $1202.0 2025-03-21
Enamine
EN300-9059714-5.0g
3-(2-chloro-1,1,2-trifluoroethoxy)aniline
 403-56-5 95.0%
5.0g
 $1779.0 2025-03-21
Enamine
EN300-9059714-10.0g
3-(2-chloro-1,1,2-trifluoroethoxy)aniline
 403-56-5 95.0%
10.0g
 $2638.0 2025-03-21
Enamine
EN300-9059714-1g
3-(2-chloro-1,1,2-trifluoroethoxy)aniline
 403-56-5 95%
1g
 $614.0 2023-09-01

3-(2-chloro-1,1,2-trifluoroethoxy)aniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:403-56-5)3-(2-chloro-1,1,2-trifluoroethoxy)aniline
Order Number:A1160833
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:02
Price ($):409.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:403-56-5)3-(2-chloro-1,1,2-trifluoroethoxy)aniline
A1160833
Purity:99%
Quantity:1g
Price ($):409.0
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